Cas no 822519-90-4 (1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-
• CAS No: 822519-90-4
• MF: C₁₄H₁₄Cl₂N₂
• MW: 281.180361270905
• CID: 4771301
• PubChem ID: 29417628
• Update Time: 2024-10-27

1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,?2-?Ethanediamine, 1,?2-?bis(4-?chlorophenyl)?-?, (1R,?2R)?-
• (1R,2R)-1,2-Bis(4-chlorophenyl)-1,2-ethanediamine (ACI)
• 1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-rel-
• (1R,2R)-1,2-BIS(4-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• 91044-20-1
• CS-0134848
• SCHEMBL24017052
• 1,2-Ethanediamine,1,2-bis(4-chlorophenyl)-,(1R,2R)-
• 822519-90-4
• 1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-

• Inchi： 1S/C14H14Cl2N2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14H,17-18H2/t13-,14-/m1/s1
• InChI Key： HHPPUZSHKRJDIW-ZIAGYGMSSA-N
• SMILES： [C@H](C1C=CC(Cl)=CC=1)(N)[C@@H](C1C=CC(Cl)=CC=1)N

Computed Properties

• Exact Mass: 280.0534038g/mol
• Monoisotopic Mass: 280.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų